(Z)-N'-(1-(4-chlorophenyl)ethylidene)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(Z)-1-(4-chlorophenyl)ethylideneamino]-5-(5-methylthiophen-2-yl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H15ClN4OS/c1-10-3-8-16(24-10)14-9-15(21-20-14)17(23)22-19-11(2)12-4-6-13(18)7-5-12/h3-9H,1-2H3,(H,20,21)(H,22,23)/b19-11-
• InChI Key: PXKRJHFWBUDQTJ-ODLFYWEKSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=CC(=NN2)C(=O)NN=C(C)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1=CC=C(S1)C2=CC(=NN2)C(=O)N/N=C(/C)\C3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN4OS
• Molecular Weight: 358.8 g/mol

Description

(Z)-N'-(1-(4-chlorophenyl)ethylidene)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C17H15ClN4OS and its molecular weight is 358.84. The purity is usually 95%.
BenchChem offers high-quality (Z)-N'-(1-(4-chlorophenyl)ethylidene)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N'-(1-(4-chlorophenyl)ethylidene)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiviral Activity

Compounds structurally related to "(Z)-N'-(1-(4-chlorophenyl)ethylidene)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide" have been synthesized and evaluated for their antiviral activity. For instance, the synthesis and evaluation of new pyrazole- and isoxazole-based heterocycles have demonstrated potential antiviral activities, particularly against Herpes simplex type-1 (HSV-1), showcasing the relevance of these compounds in the development of new antiviral agents (Dawood et al., 2011).

Molecular Dynamic Simulations and Docking Studies

Vibrational spectroscopic investigations, molecular dynamic simulations, and molecular docking studies on related compounds have provided insights into their structural and electronic properties. These studies offer a deeper understanding of the interaction mechanisms of these compounds with biological targets, contributing to the design of more effective pharmaceutical agents (Pillai et al., 2017).

Antidiabetic Potential

The synthesis and characterization of related compounds have revealed their potential as inhibitors against α-glucosidase and α-amylase enzymes, indicating their application in managing diabetes through the inhibition of carbohydrate digestion enzymes (Karrouchi et al., 2021).

Corrosion Inhibition

The study of carbohydrazide-pyrazole compounds on mild steel in acidic solutions has demonstrated their effectiveness as corrosion inhibitors. This application is crucial in industrial processes where metal preservation is essential, showing that these compounds can play a vital role in materials science (Paul et al., 2020).

Anticancer and Antimicrobial Agents

Research on novel thiadiazoles and thiazoles incorporating the pyrazole moiety has explored their potential as anticancer and antimicrobial agents. These studies highlight the therapeutic potential of such compounds in treating various cancers and infections, contributing to the ongoing search for new and effective treatments (Gomha et al., 2014).